![molecular formula C19H17N5S B2838929 4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1-phenyl-1H-1,2,3-triazol-5-amine CAS No. 1251552-72-3](/img/structure/B2838929.png)
4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1-phenyl-1H-1,2,3-triazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-1-phenyl-1H-1,2,3-triazol-5-amine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as DMPTA and is a member of the triazole family of compounds. DMPTA has been shown to have a wide range of biochemical and physiological effects, making it an attractive target for further research.
Scientific Research Applications
Corrosion Inhibition
- Thiazole derivatives have been synthesized and demonstrated significant corrosion inhibition efficiency on copper surfaces in acidic conditions. This includes studies on their adsorption behavior and inhibition mechanisms through both experimental and computational methods, highlighting their potential as effective corrosion inhibitors for metal surfaces (Farahati et al., 2019).
Antimicrobial Activities
- New 1,2,4-triazole and 1,3,4-thiadiazole derivatives have been synthesized and evaluated for their antimicrobial properties. Specific compounds within this class showed excellent antioxidant activity and potent urease inhibitory activities, suggesting their usefulness in developing new antimicrobial agents (Khan et al., 2010).
Antitumor Activity
- The synthesis and structural analysis of thiazol-2-amine derivatives have led to the identification of compounds with notable antitumor activities. These studies involve examining the crystal structure and evaluating the efficacy against specific cancer cell lines, indicating a promising direction for cancer therapy research (叶姣 et al., 2015).
Computational and Theoretical Studies
- Aminothiazole derivatives have been subjected to detailed computational and spectroscopic studies to elucidate their electronic, structural, and spectroscopic properties. Such investigations support the understanding of their biological activities and potential applications in material science (Adeel et al., 2017).
Security Ink Development
- Novel V-shaped molecules incorporating thiazole units have been explored for their multi-stimuli responsive behavior, offering potential applications as security inks. These compounds exhibit morphology-dependent fluorochromism, which can be triggered by mechanical force or pH changes, demonstrating their utility in anti-counterfeiting technologies (Lu & Xia, 2016).
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
It is known that thiazole derivatives can interact with various biological targets to induce their effects . For instance, some thiazole derivatives have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .
Biochemical Pathways
Thiazole derivatives are known to affect a wide range of biochemical pathways due to their diverse biological activities .
Pharmacokinetics
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially impact the bioavailability of the compound.
Result of Action
Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
It is known that the physico-chemical properties of thiazole derivatives, such as solubility and stability, can be influenced by environmental factors .
Properties
IUPAC Name |
5-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-3-phenyltriazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5S/c1-12-8-9-13(2)15(10-12)16-11-25-19(21-16)17-18(20)24(23-22-17)14-6-4-3-5-7-14/h3-11H,20H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJMVNUYRESOXBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=CSC(=N2)C3=C(N(N=N3)C4=CC=CC=C4)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.